N-ethyl-N-{[3-(2-fluorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}-2-methyl-2-propen-1-amine

• IUPAC Name: N-ethyl-N-[[3-[(2-fluorophenyl)methyl]-1,2,4-oxadiazol-5-yl]methyl]-2-methylprop-2-en-1-amine
• InChI: InChI=1S/C16H20FN3O/c1-4-20(10-12(2)3)11-16-18-15(19-21-16)9-13-7-5-6-8-14(13)17/h5-8H,2,4,9-11H2,1,3H3
• InChI Key: RPHWGACDBRDJFQ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=NC(=NO1)CC2=CC=CC=C2F)CC(=C)C
• Molecular Formula: C16H20FN3O
• Molecular Weight: 289.35 g/mol

Description

The compound “N-ethyl-N-{[3-(2-fluorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}-2-methyl-2-propen-1-amine” is a complex organic molecule. It contains several functional groups including an amine, a benzyl group, and an oxadiazole ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the oxadiazole ring and the attachment of the fluorobenzyl and amine groups. The exact synthesis would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the central carbon atoms. The presence of the oxadiazole ring and the fluorobenzyl group could potentially influence the overall shape and properties of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the amine group, the oxadiazole ring, and the fluorobenzyl group. For example, the amine group could potentially participate in acid-base reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atom could potentially increase the compound’s stability and affect its interactions with other molecules.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended for use as a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Future Directions

The potential applications and future directions for this compound would depend on its properties and the results of further testing. For example, if it shows promising biological activity, it could be further developed as a drug.